Cas no 25167-84-4 (1,2-Benzenediol,trichloro-)

1,2-Benzenediol,trichloro- structure
1,2-Benzenediol,trichloro- structure
Product Name:1,2-Benzenediol,trichloro-
CAS No:25167-84-4
MF:C6H3Cl3O2
MW:213.445819139481
CID:268625
PubChem ID:32816
Update Time:2025-04-19

1,2-Benzenediol,trichloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,trichloro-
    • DTXSID9074060
    • AKOS024278976
    • 3,4,5-Trichloro-1,2-benzenediol #
    • 56961-20-7
    • Pyrocatechol, trichloro-
    • 3,4,5-trichlorobenzene-1,2-diol
    • SCHEMBL69390
    • 3,4,5-Trichloro-benzene-1,2-diol
    • CS-0128335
    • FUTDYIMYZIMPBJ-UHFFFAOYSA-N
    • 1,2-Benzenediol, 3,4,5-trichloro-; 3,4,5-Trichloro-1,2-benzenediol; 3,4,5-Trichloro-2-hydroxyphenol; 3,4,5-Trichlorocatechol; 3,4,5-Trichloropyrocatechol
    • 1,2-Benzenediol, 3,4,5-trichloro-
    • 3,4,5-TRICHLOROCATECHOL
    • Trichloropyrocatechol
    • 1,2-Benzenediol, 3,4,5-trichloro
    • CCRIS 4058
    • HY-133598
    • 25167-84-4
    • Inchi: 1S/C6H3Cl3O2/c7-2-1-3(10)6(11)5(9)4(2)8/h1,10-11H
    • InChI Key: FUTDYIMYZIMPBJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(=C1O)O)Cl)Cl

Computed Properties

  • Exact Mass: 211.92
  • Monoisotopic Mass: 211.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.747
  • Boiling Point: 306.5°C at 760 mmHg
  • Flash Point: 139.2°C
  • Refractive Index: 1.652
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